Cas no 71277-13-9 (3-(3,4,5-trimethoxyphenyl)prop-2-enal)

71277-13-9 structure
Product Name:3-(3,4,5-trimethoxyphenyl)prop-2-enal
CAS No:71277-13-9
Molecular Formula:C12H14O4
Molecular Weight:222.23716
CID:545789
PubChem ID:5839209
3-(3,4,5-trimethoxyphenyl)prop-2-enal Properties
Names and Identifiers
-
- 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-, (2E)-
- (2E)-3-(3,4,5-trimethoxyphenyl)acrylaldehyde
- 3-(3,4,5-trimethoxyphenyl)prop-2-enal
- UNII-0U9SB79TM1
- 3,4,5-Trimethoxycinnamaldehyde, (E)-
- 0U9SB79TM1
- 71277-13-9
- SCHEMBL527350
- BSPBio_002891
- NSC 280793
- CHEBI:113534
- (E)-3-(3,4,5-Trimethoxyphenyl)acrylaldehyde
- 3,4,5-Trimethoxycinnamic aldehyde
- CCG-38467
- AKOS040734475
- EN300-1837969
- 3-(3,4,5-trimethoxy-phenyl)-propenal
- Q27237259
- BRD-K87194840-001-02-2
- Spectrum5_000181
- CS-0349877
- (E)-3-(3,4,5-trimethoxyphenyl)prop-2-enal
- 3,4,5-Trimethoxycinnamaldehyde
- 34346-90-2
- BRN 1972155
- 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-
- CHEBI:182466
- NCGC00178406-01
- CINNAMALDEHYDE, 3,4,5-TRIMETHOXY-
- DTXSID00904837
- 2-Propenal, 3-(3,4,5-trimethoxyphenyl)-, (E)-
- (E)-3,4,5-Trimethoxycinnamaldehyde
- trans-3,4,5-Trimethoxycinnamaldehyde
- PK04_181168
- 3-(3,4,5-trimethoxyphenyl)acrylaldehyde
- 3,4,5-Trimethoxycinnamicaldehyde
-
- InChIKey: XDSHNNRBLSBDAP-UHFFFAOYSA-N
- Inchi: InChI=1S/C12H14O4/c1-14-10-7-9(5-4-6-13)8-11(15-2)12(10)16-3/h4-8H,1-3H3
- SMILES: O=CC=CC1=CC(OC)=C(OC)C(OC)=C1
Computed Properties
- Exact Mass: 222.089
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 5
- Monoisotopic Mass: 222.089
- Heavy Atom Count: 16
- Complexity: 225
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.154
- Topological Polar Surface Area: 44.8A^2
Experimental Properties
- LogP: 1.92450
- PSA: 44.76000
- Refractive Index: 1.536
- Boiling Point: 367.2°Cat760mmHg
- Flash Point: 163.5°C
- Density: 1.112
3-(3,4,5-trimethoxyphenyl)prop-2-enal Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1837969-0.05g |
3-(3,4,5-trimethoxyphenyl)prop-2-enal |
71277-13-9 | 0.05g |
$227.0 | 2023-09-19 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420547-50mg |
3-(3,4,5-Trimethoxyphenyl)acrylaldehyde |
71277-13-9 | 98% | 50mg |
¥14256.00 |
3-(3,4,5-trimethoxyphenyl)prop-2-enal Related Literature
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1. Reviews
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R. F. Balderas-Valadez,V. Agarwal,C. Pacholski RSC Adv., 2016,6, 21430-21434
-
Xiang Li,Yuanhang Ren,Zhewei Weng,Bin Yue,Heyong He Chem. Commun., 2020,56, 2324-2327
-
Solène Miaskiewicz,Christophe Bour,Aurélien Alix Chem. Commun., 2022,58, 4751-4754
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7. Front cover
-
8. Back cover
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Hannes Buhl,Christian Ganter Chem. Commun., 2013,49, 5417-5419
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